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A Note on "MPI60 Angiography": The term "MPI60 angiography" does not correspond to a
standard or widely recognized protocol in the scientific literature. It is possible that "MPI160"
refers to a specific, internal designation for a protocol, a particular piece of equipment, or a
novel tracer not yet broadly documented. The following guide provides a comprehensive
overview and a detailed protocol for general Magnetic Particle Imaging (MPI) angiography, a
technique with significant potential in preclinical research and drug development.

Introduction to MPI Angiography

Magnetic Particle Imaging (MPI) is a non-invasive, radiation-free tomographic imaging modality
that allows for the quantitative visualization of superparamagnetic iron oxide nanoparticles
(SP10s) with high sensitivity and contrast. In the context of angiography, MPI provides detailed,
real-time images of blood vessels, making it a powerful tool for studying vascular biology,
disease models, and the effects of therapeutic interventions.

The fundamental principle of MPI lies in the non-linear magnetization response of SPIOs to an
oscillating magnetic field. An MPI scanner generates a magnetic field with a field-free point
(FFP) or field-free line (FFL), and only the SPIOs within this region produce a detectable signal.
By rapidly moving the FFP/FFL through the imaging volume, a three-dimensional map of the
SPIO concentration can be reconstructed. This technique offers several advantages over
traditional angiography methods, including the absence of ionizing radiation and the use of
safe, biocompatible iron oxide-based tracers.
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Experimental Protocol: Preclinical MPI Angiography

This protocol outlines a typical procedure for performing MPI angiography in a preclinical
setting, such as in a rodent model.

Materials and Reagents

e MPI Scanner: A preclinical MPI scanner (e.g., from Bruker, Magnetic Insight).

e Superparamagnetic Iron Oxide Nanoparticles (SP10s): A commercially available or custom-
synthesized SPIO tracer suitable for vascular imaging (e.g., Ferucarbotran, Resovist). The
tracer should have a sufficiently long blood half-life for the duration of the experiment.

« Animal Model: Anesthetized rodent (e.g., mouse or rat) with a catheterized tail vein for tracer
injection.

o Anesthesia: Isoflurane or another suitable anesthetic, delivered via a vaporizer.
» Physiological Monitoring: System to monitor heart rate, respiration, and body temperature.
o Syringes and Catheters: For tracer administration.

» Saline Solution: Sterile saline for flushing the catheter.

Animal Preparation

» Anesthetize the animal using isoflurane (e.g., 2-3% for induction, 1-1.5% for maintenance) in
oxygen.

e Place the animal on a heated bed to maintain body temperature throughout the procedure.
 Insert a catheter into the tail vein for the administration of the SPIO tracer.

e Secure the animal in a position compatible with the MPI scanner's bore, ensuring the region
of interest is centered.

» Position the physiological monitoring sensors.
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Image Acquisition

Scout Scan: Perform a low-resolution scout scan to confirm the positioning of the animal and
the field of view.

Pre-contrast Scan: Acquire a baseline scan before the injection of the SPIO tracer. This
serves as a control for any background signal, which should be negligible in MPI.

Tracer Injection: Inject the SPIO tracer as a bolus through the tail vein catheter. The exact
dose will depend on the tracer and the animal model but is typically in the range of 5-20 mg
of iron per kg of body weight.

Dynamic Scanning: Immediately upon injection, begin dynamic MPI scanning to capture the
first pass of the tracer through the vasculature. The temporal resolution can be as high as 46
volumes per second, allowing for real-time visualization of blood flow.

Post-contrast Scans: Continue acquiring scans for the desired duration to observe the
distribution and clearance of the tracer.

Data Reconstruction and Analysis

Image Reconstruction: The raw MPI signal is reconstructed into a 3D image representing the
spatial distribution of the SPIO tracer. This is typically done using the scanner's proprietary
software, often employing a system matrix-based reconstruction algorithm.

Image Registration: If anatomical context is required, the MPI images can be co-registered
with images from other modalities like CT or MRI.

Quantitative Analysis: The signal intensity in the reconstructed MPI images is directly
proportional to the concentration of the SPIO tracer. Quantitative analysis can include:

o Measurement of vessel diameter and volume.
o Assessment of blood flow dynamics from the first-pass data.

o Quantification of vascular leakage or perfusion in a region of interest.

Quantitative Data in MPI Angiography
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The quantitative nature of MPI is a key advantage. The following tables summarize typical

quantitative parameters reported in MPI angiography studies.

Parameter

Typical Values

Notes

Tracer Concentration

5-20 mg Felkg

Dependent on tracer

properties and animal model.

Spatial Resolution

0.5-2mm

Dependent on the MPI
scanner and the SPIO tracer

used.

Temporal Resolution

Up to 46 volumes/sec

Allows for real-time imaging of

dynamic processes.

Signal-to-Noise Ratio (SNR)

High

MPI has a very low
background signal, leading to
excellent SNR.

Application

Key Quantitative Metrics

Example Findings

Stenosis Quantification

Vessel diameter, MPI signal

intensity

Strong correlation between
MPI signal reduction and the

degree of stenosis.

Tumor Angiogenesis

Vessel density, vascular

permeability

Increased SPIO accumulation

in tumor neovasculature.

Stroke Assessment

Perfusion deficits, collateral

flow

Visualization and quantification

of ischemic regions.

Visualizations
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Caption: Experimental workflow for preclinical MPI angiography.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12383444?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Applied Magnetic Fields

Drive Field
(Oscillating)

Selection Field
(Static Gradient)

Field-Free Point (FFP)

Spatial Localizatio

SPIOs at FFP

on-linear Magnetization

MPI Signal

(Harmonics)

Click to download full resolution via product page

Caption: Principle of MPI signal generation.

 To cite this document: BenchChem. [Application Notes and Protocols for Magnetic Particle
Imaging (MPI) Angiography]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383444+#step-by-step-guide-to-mpi60-angiography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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